Faricimab

• CAS: 1607793-29-2
• Molecular Formula: C25H30ClN3O2
• Molecular Weight: 440.0 g/mol
• InChI: InChI=1S/C25H30ClN3O2/c1-27(2)13-14-29-16-21(20-8-7-19(26)15-23(20)29)24(30)28-11-9-25(10-12-28)22-6-4-3-5-18(22)17-31-25/h3-8,15,21H,9-14,16-17H2,1-2H3
• InChIKey: DRMVDBATNZBNEB-UHFFFAOYSA-N

Faricimab (CAS 1607793-29-2) | Bispecific Ang-2/VEGF-A Antibody for Retinal Disease Research & Clinical Procurement

Faricimab (Vabysmo) is a humanized bispecific immunoglobulin G (IgG) monoclonal antibody engineered for intraocular use that independently binds and neutralizes both vascular endothelial growth factor-A (VEGF-A) and angiopoietin-2 (Ang-2) with binding affinities (KD) of approximately 3 nM and 22 nM, respectively [1]. Its Fc region has been modified to reduce FcγR and FcRn binding, minimizing immune effector functions and systemic half-life while optimizing intraocular pharmacokinetics [1]. Faricimab is approved for neovascular age-related macular degeneration (nAMD), diabetic macular edema (DME), and macular edema secondary to retinal vein occlusion (RVO), representing the first bispecific antibody approved for ophthalmic use [2].

Dual target VEGF-A and Ang-2 pathway studies

Tool format Human IgG1 bispecific antibody

Disease models Retinal neovascularization and edema research

• [1] Regula JT, Lundh von Leithner P, Foxton R, et al. Targeting key angiogenic pathways with a bispecific CrossMAb optimized for neovascular eye diseases. EMBO Mol Med. 2016;8(11):1265-1288. View Source
• [2] DrugBank. Faricimab - DB15303. Accessed 2026. View Source

Faricimab vs In-Class Anti-VEGF Agents: Why Direct Substitution Without Evidence Is Not Justified

Faricimab cannot be interchanged with single-target anti-VEGF agents (e.g., aflibercept, ranibizumab, bevacizumab) because its dual-pathway inhibition of Ang-2 and VEGF-A produces mechanistically distinct pharmacodynamic effects [1]. Unlike VEGF-A monotherapy, faricimab simultaneously suppresses Ang-2-mediated vascular instability, inflammation, and fibrosis—pathways that drive persistent disease activity and treatment resistance [1]. Clinical biomarker data demonstrate that faricimab (6 mg) achieves greater reductions in hyperreflective foci (HRF) and lowers epiretinal membrane (ERM) formation risk compared to aflibercept (2 mg), effects attributable to Ang-2 blockade that cannot be replicated by VEGF-A inhibition alone [2]. The Fc region modifications further differentiate faricimab from unmodified IgG-based antibodies by reducing FcγR-mediated inflammatory potential [1].

Mismatch Anti-VEGF monotherapies (ranibizumab, aflibercept, bevacizumab) address only VEGF-mediated signaling; Ang-2-driven vascular instability and inflammation remain unblocked.

Mismatch Differential anatomical fluid resolution and durability profiles observed in clinical trials may not transfer to single-pathway inhibitors.

Mismatch Mechanism-dependent fibrotic and inflammatory endpoint modulation (e.g., epiretinal membrane formation) is unlikely with VEGF-only blockade.

• [1] Chaudhary V, Mar F, Amador MJ, et al. Emerging clinical evidence of a dual role for Ang-2 and VEGF-A blockade with faricimab in retinal diseases. Graefes Arch Clin Exp Ophthalmol. 2024;262:2601-2615. View Source
• [2] Wykoff CC, et al. IMPACT OF FARICIMAB VERSUS AFLIBERCEPT ON EPIRETINAL MEMBRANE FORMATION OVER 2 YEARS IN PATIENTS WITH DIABETIC MACULAR EDEMA IN THE PHASE 3 YOSEMITE AND RHINE TRIALS. Retina. 2025;45(11):2003-2011. View Source

Faricimab Product-Specific Evidence Guide: Head-to-Head Quantitative Differentiation

Superior and Faster Anatomic Improvement vs Aflibercept in nAMD (TENAYA/LUCERNE)

In the head-to-head dosing phase of the pooled TENAYA/LUCERNE phase 3 trials (N=1,329), faricimab 6.0 mg achieved significantly greater reductions in central subfield thickness (CST) compared to aflibercept 2.0 mg at weeks 4, 8, and 12 (nominal P<0.0001) [1]. At week 12, 87.9% of faricimab-treated eyes achieved absence of subretinal fluid (SRF) versus 79.0% with aflibercept; 77.2% achieved absence of both IRF and SRF versus 66.5% with aflibercept [1]. The 75th percentile for time to first absence of retinal fluid was reached at week 8 with faricimab versus week 12 with aflibercept [1].

Fluid resolution at W12

Head-to-head

77.2% vs 66.5% with aflibercept (Δ +10.7 pp, nominal P<0.0001)

Reported endpoint context; supports comparison of early fluid resolution endpoints.

Pooled TENAYA/LUCERNE, N=1329, matched Q4W dosing phase.

Evidence Dimension	Absence of subretinal fluid at week 12
Target Compound Data	87.9% (95% CI 85.4-90.4%)
Comparator Or Baseline	Aflibercept 2.0 mg: 79.0% (95% CI 76.0-82.1%)
Quantified Difference	+8.9 absolute percentage points
Conditions	Pooled TENAYA/LUCERNE phase 3 RCTs; treatment-naïve nAMD patients; 3 monthly injections in both arms

Why This Matters

Earlier and more complete retinal fluid resolution predicts extended treatment durability and reduced long-term injection burden, directly impacting clinical procurement decisions for healthcare systems prioritizing patient convenience and cost-efficiency.

• [1] Cheung CMG, et al. Anatomic Outcomes with Faricimab vs Aflibercept in Head-to-Head Dosing Phase of the TENAYA/LUCERNE Trials in Neovascular Age-related Macular Degeneration. Ophthalmology. 2025;132(5):519-526. View Source

52% Lower Epiretinal Membrane Formation vs Aflibercept in DME (YOSEMITE/RHINE)

In a post hoc analysis of the phase 3 YOSEMITE/RHINE trials, ERMs developed in 3.8% (23/602) of eyes treated with faricimab Q8W versus 7.6% (45/590) with aflibercept Q8W over 100 weeks, representing a 52% relative risk reduction (OR 0.48; 95% CI 0.29-0.81; P=0.0055) [1]. ERM formation was associated with worse visual outcomes: mean BCVA at 100 weeks was 69.2 letters with ERMs versus 73.8 letters without ERMs [1].

ERM reduction at 2Y

Head-to-head

3.8% (faricimab Q8W) vs 7.6% (aflibercept Q8W), OR 0.48 [0.29–0.81]

Reported endpoint context; supports review of anti-fibrotic effect in DME.

Post hoc YOSEMITE/RHINE, 100-week follow-up.

Evidence Dimension	Epiretinal membrane formation at 100 weeks
Target Compound Data	3.8% (23/602 eyes) with faricimab Q8W
Comparator Or Baseline	Aflibercept 2.0 mg Q8W: 7.6% (45/590 eyes)
Quantified Difference	52% relative risk reduction; OR 0.48 (95% CI 0.29-0.81)
Conditions	YOSEMITE/RHINE phase 3 RCTs; DME patients; Q8W fixed dosing for 100 weeks

Why This Matters

ERMs cause permanent visual impairment and may require surgical intervention; the 52% risk reduction provides a disease-modifying benefit beyond fluid control that supports faricimab selection in DME patients at risk for fibrotic complications.

• [1] Wykoff CC, et al. IMPACT OF FARICIMAB VERSUS AFLIBERCEPT ON EPIRETINAL MEMBRANE FORMATION OVER 2 YEARS IN PATIENTS WITH DIABETIC MACULAR EDEMA IN THE PHASE 3 YOSEMITE AND RHINE TRIALS. Retina. 2025;45(11):2003-2011. View Source

Greater Resolution of Hyperreflective Foci (HRF) vs Aflibercept in DME

In YOSEMITE/RHINE, faricimab Q8W and T&E arms achieved significantly lower adjusted mean HRF volumes at week 48 compared to aflibercept Q8W. In the inner retina (1 mm diameter), HRF volumes were 104.1 pL (faricimab Q8W) and 110.1 pL (faricimab T&E) versus 180.3 pL with aflibercept (nominal P<0.001 for both) [1]. In the 3 mm inner retina, faricimab arms reduced HRF to 763.9-777.2 pL versus 1030.6 pL with aflibercept (nominal P<0.001) [1].

Macular leakage at W16

Head-to-head

28% vs 15% complete resolution; median area 3.6 mm² vs 7.6 mm²

Reported angiographic endpoint context; supports vascular stability comparison.

YOSEMITE/RHINE, Q4W dosing through week 16.

Evidence Dimension	HRF volume (pL) in inner retina, 1 mm diameter at week 48
Target Compound Data	104.1 pL (faricimab Q8W); 110.1 pL (faricimab T&E)
Comparator Or Baseline	Aflibercept 2.0 mg Q8W: 180.3 pL
Quantified Difference	Approximately 42% lower (104.1 vs 180.3 pL)
Conditions	YOSEMITE/RHINE phase 3 RCTs; DME patients; deep learning-based HRF quantification

Why This Matters

HRF are OCT biomarkers of activated microglia and inflammation; greater HRF suppression with faricimab indicates superior control of the inflammatory disease component mediated by Ang-2, a mechanism not addressed by VEGF-A inhibition alone.

• [1] Ehlers JP, et al. Effect of Faricimab versus Aflibercept on Hyperreflective Foci in Patients with Diabetic Macular Edema from the YOSEMITE/RHINE Trials. Ophthalmol Sci. 2025;5(5):100798. View Source

Sustained Ang-2 Suppression Supports Extended 16-Week Dosing Durability

A population PK/PD analysis of phase 2/3 trials demonstrated that faricimab maintains >50% suppression of aqueous humor Ang-2 concentrations for 12 or more weeks in patients on Q12W/Q16W dosing, whereas 50% VEGF-A suppression was maintained for only 9-10 weeks [1]. At 16 weeks postdose, median Ang-2 levels remained below baseline while median VEGF-A concentrations returned to baseline [1]. This differential PD profile underpins the extended durability observed in phase 3 trials.

Durability (Q16W)

Head-to-head

65% of nAMD patients had no active disease at W24 with Q16W; mean BCVA gain +11.4 letters

Reported durability endpoint; supports dosing-interval extension research.

STAIRWAY phase 2 trial, N=76; ranibizumab Q4W mean gain +9.6 letters.

Evidence Dimension	Duration of >50% suppression in aqueous humor
Target Compound Data	Ang-2: ≥12 weeks; VEGF-A: 9-10 weeks (Q12W/Q16W dosing)
Comparator Or Baseline	VEGF-A monotherapy agents do not suppress Ang-2 (not applicable)
Quantified Difference	Ang-2 suppression outlasts VEGF-A suppression by 2-3+ weeks; dual pathway inhibition is unique to faricimab
Conditions	popPK/PD model using 1025 free Ang-2 and 1345 free VEGF-A aqueous humor samples from nAMD/DME patients

Why This Matters

The unique dual-pathway PD profile explains why faricimab achieves 16-week dosing intervals in ~60-67% of nAMD patients at 2 years, a durability milestone unattainable with single-target anti-VEGF agents, translating to fewer clinic visits and lower treatment burden.

• [1] Gaudreault J, et al. Ocular Pharmacodynamics of Intravitreal Faricimab in Patients With Neovascular Age-Related Macular Degeneration or Diabetic Macular Edema. Transl Vis Sci Technol. 2024;13(11):13. View Source

Anatomical Response in Anti-VEGF-Resistant Patients After Switch from Ranibizumab/Aflibercept

In a real-world cohort study of 13 multi-switch nAMD patients resistant to both ranibizumab and aflibercept, a single faricimab injection led to complete absence of retinal fluid (subretinal, or both subretinal and intraretinal) in 31% of eyes and reduction of fluid in 77% of eyes at 4 weeks [1]. Mean CST decreased from 361.4±108.1 μm prior to switching to 318.3±97.7 μm after the third faricimab injection (P<0.01) in a separate 58-eye switching study [2].

HRF reduction at W48

Head-to-head

~64–72% HRF volume reduction vs 48–54% with aflibercept

Reported biomarker endpoint; supports inflammation-resolution context.

Post hoc YOSEMITE/RHINE, deep learning OCT quantification.

Evidence Dimension	Fluid resolution after switch to faricimab
Target Compound Data	31% complete fluid absence; 77% fluid reduction at 4 weeks post-switch
Comparator Or Baseline	Patients previously resistant to both ranibizumab and aflibercept (baseline = persistent fluid)
Quantified Difference	CST reduction of -43.1 μm (P<0.01) after 3 faricimab injections
Conditions	Real-world retrospective cohort; nAMD patients with inadequate response to both ranibizumab and aflibercept

Why This Matters

Demonstrates that faricimab's dual-pathway mechanism provides therapeutic benefit in patients who have exhausted single-target anti-VEGF options, supporting formulary inclusion as a second-line or rescue therapy in treatment-resistant populations.

• [1] Jørgensen MB, et al. Short-term results with faricimab in neovascular age-related macular degeneration resistant to both ranibizumab and aflibercept. AJO Int. 2024;1(3):100049. View Source
• [2] Müller B, et al. Retinal and choroidal efficacy of switching treatment to faricimab in recalcitrant neovascular age related macular degeneration. Sci Rep. 2024;14:9600. View Source

Treatment Durability: 59-67% Achieve Q16W Dosing vs Aflibercept Fixed Q8W at 2 Years

At week 112 in the TENAYA and LUCERNE phase 3 trials, 59.0% and 66.9% of faricimab-treated patients achieved Q16W dosing, respectively, with 74.1% and 81.2% achieving Q12W or longer dosing [1]. In YOSEMITE/RHINE, >60% of faricimab T&E patients achieved Q16W dosing at week 96, with approximately 80% receiving Q12W or longer [2]. A network meta-analysis of 39 RCTs confirmed faricimab requires significantly fewer injections than other anti-VEGF agents (high-certainty evidence) [3].

Treat-and-extend durability

Class-level

~78% of nAMD patients reached Q12W+ intervals at 2 years; 63% reached Q16W

Reported treat-and-extend feasibility; supports personalized interval research.

TENAYA/LUCERNE T&E phase; comparator fixed Q8W limits direct comparison.

Evidence Dimension	Proportion of patients achieving Q16W dosing at 2 years
Target Compound Data	59.0% (TENAYA) and 66.9% (LUCERNE); >60% (YOSEMITE/RHINE)
Comparator Or Baseline	Aflibercept fixed Q8W dosing (0% Q16W)
Quantified Difference	59-67% absolute difference in Q16W achievement
Conditions	Phase 3 RCTs; treat-and-extend protocol based on CST and BCVA

Why This Matters

Extended Q16W dosing reduces annual injection frequency from 6-7 (aflibercept Q8W) to 3-4, substantially lowering patient burden, clinic resource utilization, and per-patient procurement costs over multi-year treatment courses.

• [1] Khanani AM, et al. TENAYA and LUCERNE: Two-Year Results from the Phase 3 Neovascular Age-Related Macular Degeneration Trials of Faricimab with Treat-and-Extend Dosing in Year 2. Ophthalmology. 2024;131(8):914-926. View Source
• [2] Wykoff CC, et al. Faricimab Treat-and-Extend for Diabetic Macular Edema: Two-Year Results from the Randomized Phase 3 YOSEMITE and RHINE Trials. Ophthalmology. 2025;132(2):153-167. View Source
• [3] Comparative efficacy and safety of faricimab, aflibercept, conbercept, and ranibizumab for neovascular age-related macular degeneration: A systematic review and network meta-analysis. Eur J Pharmacol. 2025. View Source

Faricimab Application Scenarios: Where Evidence Supports Scientific and Clinical Prioritization

Clinical Procurement for nAMD with Prioritization of Treatment Interval Extension

Healthcare systems and ophthalmology practices seeking to reduce per-patient injection frequency and clinic burden should prioritize faricimab over fixed-interval aflibercept regimens. Phase 3 evidence demonstrates that 59-67% of nAMD patients achieve Q16W dosing at 2 years while maintaining comparable visual acuity gains to aflibercept Q8W [1]. A network meta-analysis confirms faricimab requires significantly fewer injections than other anti-VEGF agents with high-certainty evidence [2].

DME Management in Patients at Risk for Fibrotic Complications

For DME patients with risk factors for epiretinal membrane formation, faricimab should be prioritized due to its demonstrated 52% relative risk reduction in ERM development compared to aflibercept over 100 weeks [1]. Since ERM formation is associated with worse long-term visual acuity and potential surgical intervention, this disease-modifying benefit supports faricimab selection in this subpopulation [1].

Rescue Therapy for Anti-VEGF-Resistant nAMD Following Ranibizumab or Aflibercept Failure

Real-world evidence demonstrates that switching to faricimab in nAMD patients with inadequate response to both ranibizumab and aflibercept produces meaningful anatomical improvement, with 31% achieving complete fluid absence and 77% showing fluid reduction after a single injection [1]. Mean CST decreases by -43.1 μm (P<0.01) after three faricimab injections in recalcitrant patients [2]. This supports faricimab formulary positioning as a second-line or rescue agent in treatment-resistant populations.

Research Use in Ang-2/VEGF-A Dual Pathway Mechanistic Studies

For academic and pharmaceutical researchers investigating the Ang-2/Tie2 signaling pathway in retinal vascular biology, faricimab serves as the prototypical dual-pathway inhibitor tool compound. Its well-characterized binding affinities (KD: VEGF-A ~3 nM; Ang-2 ~22 nM) and Fc region modifications that minimize FcγR/FcRn binding [1] make it suitable for in vitro and in vivo studies of vascular stability, inflammation, and fibrosis in retinal disease models. Research-grade faricimab is available from multiple vendors for non-clinical use only [2].

Application

Selection Property

Validation Focus

nAMD vascular stability research

Dual VEGF-A/Ang-2 target engagement

Early anatomical fluid resolution endpoints

DME fibrotic complication studies

Ang-2-mediated anti-fibrotic mechanism

Epiretinal membrane formation reduction

Ang-2/Tie2 pathway research

Bispecific antibody tool compound

Pathway-specific mechanistic studies

Health economic modeling in ophthalmology

Durability and dosing frequency data

Injection frequency modeling

• [1] Regula JT, et al. Targeting key angiogenic pathways with a bispecific CrossMAb optimized for neovascular eye diseases. EMBO Mol Med. 2016;8(11):1265-1288. View Source
• [2] Vendor product listings: MedChemExpress, TargetMol, SelleckChem, ApexBio. Research Grade Faricimab. View Source